6-chloro-2-(4-fluoro-1H-indol-2-yl)pyridin-3-ol

• Molecular Formula: C13H8ClFN2O
• Molecular Weight: 262.66 g/mol
• IUPAC Name: 6-chloro-2-(4-fluoro-1H-indol-2-yl)pyridin-3-ol
• InChI: InChI=1S/C13H8ClFN2O/c14-12-5-4-11(18)13(17-12)10-6-7-8(15)2-1-3-9(7)16-10/h1-6,16,18H
• InChI Key: ODOUDZOYWJMESY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(N2)C3=C(C=CC(=N3)Cl)O)C(=C1)F

Description

6-chloro-2-(4-fluoro-1H-indol-2-yl)pyridin-3-ol is a useful research compound. Its molecular formula is C13H8ClFN2O and its molecular weight is 262.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-chloro-2-(4-fluoro-1H-indol-2-yl)pyridin-3-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-chloro-2-(4-fluoro-1H-indol-2-yl)pyridin-3-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of (1-(tert-butoxycarbonyl)-4-fluoro-1H-indol-2-yl)boronic acid (5 g, 18.0 mmol), 6-chloro-2-iodopyridin-3-ol (3.82 g, 15.0 mol) and NaHCO3 (3.78 g, 45.0 mol) in 1,4-dioxane (76 mL) and water (7 mL) was stirred at room temperature for 15 min. Then Pd(PPh3)2Cl2 (527 mg, 0.75 mmol) was added under nitrogen atmosphere, and the mixture was heated at 100° C. under N2 for 16 hours. The reaction mixture was cooled to room temperature, diluted with EtOAc (50 mL), filtered and concentrated. The residue was diluted with H2O (60 mL) and EtOAc (30 mL), and the layer was separated, the aqueous layer was extracted with EtOAc (3*30 mL). The combined organic layers were washed with brine (50 mL), dried over Na2SO4, filtered and concentrated. The residue was purified by column chromatography (PE/EtOAc=20/1˜3/1) to give 6-chloro-2-(4-fluoro-1H-indol-2-yl)pyridin-3-ol (3 g, yield: 76.5%). 1H-NMR (MeOD, 400 MHz) δ 7.36 (s, 1H), 7.23˜7.27 (m, 2H), 7.03˜7.11 (m, 2H), 6.6˜36.68 (m, 1H). MS (M+H)+: 263/265.